Cas no 771464-86-9 (1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan)

1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan structure
771464-86-9 structure
Product Name:1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan
CAS No:771464-86-9
MF:C46H84N12
MW:805.239569664001
CID:4670544
Update Time:2025-10-19

1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan Chemical and Physical Properties

Names and Identifiers

    • 1,11-Bis[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-1,4,8,11-tetraazacyclotetradecane
    • 1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
    • 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
    • Inchi: 1S/C46H84N12/c1-15-47-23-25-49-21-4-31-55(35-27-51-17-1)39-43-7-11-45(12-8-43)41-57-33-6-34-58(38-30-54-20-3-19-53-29-37-57)42-46-13-9-44(10-14-46)40-56-32-5-22-50-26-24-48-16-2-18-52-28-36-56/h7-14,47-54H,1-6,15-42H2
    • InChI Key: UCURPXSPDBIBCI-UHFFFAOYSA-N
    • SMILES: C(N1CCNCCCNCCN(CC2C=CC(CN3CCNCCCNCCNCCC3)=CC=2)CCC1)C1C=CC(CN2CCNCCCNCCNCCC2)=CC=1

1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B585395-1mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
1mg
$ 236.00 2023-04-18
TRC
B585395-2.5mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
2.5mg
$ 437.00 2023-04-18
TRC
B585395-5mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
5mg
$ 821.00 2023-04-18
TRC
B585395-10mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
10mg
$ 1832.00 2023-04-18
Biosynth
WFB46486-1 mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
1mg
$390.50 2022-12-28
Biosynth
WFB46486-5 mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
5mg
$1,269.15 2022-12-28
Biosynth
WFB46486-10 mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
10mg
$2,030.60 2022-12-28
Biosynth
WFB46486-25 mg
1,11-Bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane
771464-86-9
25mg
$3,807.50 2022-12-28
AN HUI ZE SHENG Technology Co., Ltd.
B585395-1mg
1,11-Bis[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-cyclotetradecane
771464-86-9
1mg
¥2100.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
B585395-2.5mg
1,11-Bis[[4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl]methyl]-cyclotetradecane
771464-86-9
2.5mg
¥3960.00 2023-09-15

Additional information on 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecan

Research Briefing on 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9)

The compound 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biomedical relevance.

Recent studies have highlighted the compound's role as a macrocyclic polyamine, a class of molecules known for their ability to bind metal ions and interact with biological macromolecules. The presence of multiple nitrogen atoms in its structure enables it to form stable complexes with transition metals, making it a promising candidate for applications in catalysis, imaging, and drug delivery. Notably, its bifunctional design—featuring two cyclam (1,4,8,11-tetraazacyclotetradecane) moieties linked via a benzyl spacer—enhances its binding affinity and selectivity for specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a chelator for radiometals such as copper-64 and gallium-68, which are widely used in positron emission tomography (PET) imaging. The study demonstrated that 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane exhibits high radiometal incorporation efficiency and in vivo stability, suggesting its utility in developing next-generation PET tracers for cancer diagnosis.

Another groundbreaking application was reported in a 2024 Nature Communications paper, where the compound was functionalized with targeting ligands to create a theranostic platform for prostate cancer. The study revealed that the bifunctional chelator could simultaneously deliver therapeutic radionuclides (e.g., lutetium-177) and enable real-time imaging, offering a dual approach to cancer management. The compound's low toxicity profile and high tumor uptake further underscore its clinical potential.

Beyond imaging and therapy, recent computational studies have investigated the compound's interactions with nucleic acids. Molecular dynamics simulations suggest that its rigid macrocyclic structure and cationic nature facilitate binding to DNA and RNA, opening avenues for its use in gene delivery or as an antimicrobial agent. However, further experimental validation is required to confirm these hypotheses.

In summary, 1,11-bis(4-((1,4,8,11-tetraazacyclotetradecan-1-yl)methyl)benzyl)-1,4,8,11-tetraazacyclotetradecane (CAS: 771464-86-9) represents a versatile scaffold with multifaceted applications in chemical biology and medicine. Ongoing research aims to optimize its pharmacokinetics and explore novel derivatives to address unmet clinical needs. Future directions may include combinatorial chemistry approaches to enhance its targeting specificity and reduce off-target effects.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd